Cas no 281652-58-2 (2-chloro-5-iodobenzoyl Chloride)

• Product Name: 2-chloro-5-iodobenzoyl Chloride
• CAS No: 281652-58-2
• MF: C₇H₃Cl₂IO
• MW: 300.90859246254
• CID: 1433593
• PubChem ID: 4769302
• Update Time: 2025-05-21

2-chloro-5-iodobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-iodobenzoyl Chloride
• ANW-57857
• PubChem5289
• SureCN4686356
• 2-chloro-5-iodo-benzaldehyde
• CTK4D1020
• 2-Chloro-5-iodo-1-methoxybenzene
• 2-chloro-5-iodoanisole
• 2-Chloro-5-iodo-benzoyl chloride
• 2-chloro-5-iodobenzoic acid chloride
• AGN-PC-00C56T
• MeO(C6H3)ICl
• 5-iodo-2-chlorobenzoyl chloride
• MF46VVD5RA
• A876773
• DB-303146
• 2-chloro-5-iodobenzoylchloride
• SCHEMBL1934879
• AKOS000289072
• Benzoyl chloride, 2-chloro-5-iodo-
• BS-53112
• CRBYUOHFEZMJTE-UHFFFAOYSA-N
• 281652-58-2

• MDL： MFCD02628389
• Inchi： 1S/C7H3Cl2IO/c8-6-2-1-4(10)3-5(6)7(9)11/h1-3H
• InChI Key： CRBYUOHFEZMJTE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)Cl)=C1)Cl

Computed Properties

• Exact Mass: 299.86057g/mol
• Monoisotopic Mass: 299.86057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 2.007±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),

2-chloro-5-iodobenzoyl Chloride Security Information

• Storage Condition：(BD319453)

Additional information on 2-chloro-5-iodobenzoyl Chloride

2-Chloro-5-Iodobenzoyl Chloride: A Comprehensive Overview

The compound 2-chloro-5-iodobenzoyl chloride (CAS No. 281652-58-2) is a highly reactive aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzoyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The unique combination of substituents on the benzene ring—specifically, the chlorine and iodine atoms at the 2 and 5 positions, respectively—confers distinctive electronic and steric properties to the molecule. These properties make it an invaluable tool in modern chemical research and industrial applications.

Recent advancements in synthetic methodologies have further highlighted the potential of benzoyl chloride derivatives like 2-chloro-5-iodobenzoyl chloride in constructing complex molecular architectures. For instance, researchers have demonstrated its utility in aromatic electrophilic substitution reactions, where it serves as an efficient electrophile for introducing benzoyl groups onto aromatic rings. This has been particularly useful in the development of novel heterocyclic compounds with potential pharmacological activity. Moreover, the iodine substituent at the 5-position facilitates nucleophilic aromatic substitution under specific conditions, enabling the construction of diverse functionalized derivatives.

One of the most promising applications of 2-chloro-5-iodobenzoyl chloride lies in its role as a precursor for bioactive molecules. Recent studies have shown that its derivatives exhibit potent anti-inflammatory and anticancer activities. For example, a research group reported that certain analogs derived from this compound demonstrated selective inhibition of cyclooxygenase enzymes, which are key targets in inflammation-related diseases. Additionally, its ability to undergo metal-catalyzed cross-coupling reactions has opened new avenues for constructing biologically active compounds with improved pharmacokinetic profiles.

The synthesis of 2-chloro-5-iodobenzoyl chloride typically involves a multi-step process that begins with the preparation of the corresponding benzoic acid derivative. The introduction of chlorine and iodine substituents is achieved through directed metallation or nucleophilic aromatic substitution strategies, depending on the desired regioselectivity. The final step involves conversion to the acid chloride using thionyl chloride or other suitable reagents. This synthesis pathway has been optimized in recent years to enhance yield and purity, making it more accessible for large-scale production.

In terms of physical properties, 2-chloro-5-iodobenzoyl chloride is a crystalline solid with a melting point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. The compound is also thermally stable up to 150°C, making it suitable for various high-temperature synthetic protocols.

From an environmental perspective, understanding the degradation pathways of benzoyl chloride derivatives is crucial for assessing their ecological impact. Recent studies have shown that under aerobic conditions, these compounds undergo hydrolysis to form corresponding carboxylic acids and release toxic byproducts such as hydrogen chloride gas. However, their persistence in natural environments remains a topic of ongoing research.

In conclusion, 2-chloro-5-iodobenzoyl chloride stands out as a versatile building block in organic synthesis due to its unique reactivity and functional group compatibility. Its applications span across drug discovery, material science, and chemical manufacturing, with recent advancements further expanding its utility. As researchers continue to explore its potential, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.